![molecular formula C23H24FN3O2 B2362043 N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide CAS No. 866847-54-3](/img/structure/B2362043.png)
N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide
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Description
N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide is a useful research compound. Its molecular formula is C23H24FN3O2 and its molecular weight is 393.462. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Structure
The novel fluorinated spiro-heterocycles, including N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide, have been synthesized through efficient and regioselective methods. These compounds exhibit excellent yields and are characterized by techniques like X-ray diffraction, FT-IR, and NMR. The properties, such as optimized geometrical parameters, vibrational frequencies, and NMR chemical shifts, are calculated using density functional theory (DFT). This research indicates the potential of these compounds in advanced material science and pharmaceutical applications due to their unique molecular structure and properties (Islam et al., 2015).
Analgesic Activity
Studies on derivatives of this compound have shown significant analgesic activity. The research focuses on the structure-activity relationships of these compounds, indicating the association of analgesic properties with specific structural features. This discovery highlights the compound's potential in developing new analgesic medications (Cohen et al., 1978).
CCR8 Antagonist Applications
Some derivatives of the this compound have been identified as CCR8 antagonists. These compounds show promise in treating chemokine-mediated diseases, particularly respiratory diseases such as asthma, chronic obstructive pulmonary disease, and rhinitis (Dr. Peter Norman, 2007).
Neuropharmacological Profile
Research on compounds structurally related to this compound has revealed their neuropharmacological profiles, particularly as peripheral benzodiazepine receptor (PBR) agonists. These studies demonstrate the potential of these compounds in developing new drugs targeting the central nervous system, offering insights into their mechanisms of action and effects (Okuyama et al., 1999).
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-(3-oxo-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-4-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN3O2/c24-18-10-12-19(13-11-18)25-20(28)16-27-22(29)21(17-8-4-3-5-9-17)26-23(27)14-6-1-2-7-15-23/h3-5,8-13H,1-2,6-7,14-16H2,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZTAOQAOPDYWGI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2(CC1)N=C(C(=O)N2CC(=O)NC3=CC=C(C=C3)F)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.